tert-Butyl 2-formylbenzoate

• IUPAC Name: tert-butyl 2-formylbenzoate
• InChI: InChI=1S/C12H14O3/c1-12(2,3)15-11(14)10-7-5-4-6-9(10)8-13/h4-8H,1-3H3
• InChI Key: AMGDHQPXAGWBSF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=CC=CC=C1C=O
• Molecular Formula: C12H14O3
• Molecular Weight: 206.24 g/mol

Description

“tert-Butyl 2-formylbenzoate” is a chemical compound with the CAS Number: 907948-73-6. It has a molecular weight of 206.24. The IUPAC name for this compound is tert-butyl 2-formylbenzoate. It is stored at a temperature of 4°C. The physical form of this compound is a powder.

Molecular Structure Analysis

The InChI code for “tert-Butyl 2-formylbenzoate” is 1S/C12H14O3/c1-12(2,3)15-11(14)10-7-5-4-6-9(10)8-13/h4-8H,1-3H3. This code provides a standard way to encode the compound’s molecular structure and formula.

Physical And Chemical Properties Analysis

“tert-Butyl 2-formylbenzoate” is a powder with a melting point of 80-81°C. It is stored at a temperature of 4°C.

Scientific Research Applications

tert-Butyl 2-formylbenzoate is a chemical compound with the CAS Number: 907948-73-6. Its molecular weight is 206.24. This compound is usually in the form of a powder.

The tert-butyl group, to which tert-Butyl 2-formylbenzoate belongs, has been highlighted for its unique reactivity pattern and characteristic applications. It’s used in chemical transformations and has relevance in nature, including its implication in biosynthetic and biodegradation pathways.

In a specific study, a tert-butyl-substituted compound was synthesized for the first time. Although the compound in the study is not tert-Butyl 2-formylbenzoate, it does show the potential of tert-butyl-substituted compounds in scientific research.

Safety And Hazards

The safety information for “tert-Butyl 2-formylbenzoate” includes several hazard statements: H315, H319, H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Future Directions

A study on “tert-Butyl substituted hetero-donor TADF compounds” suggests that the incorporation of two tert-butyl groups in molecules can effectively increase the molecular solubility and reduce the aggregation-caused self-quenching of excitons in neat films. This could be a potential future direction for research involving “tert-Butyl 2-formylbenzoate”.

Citations

A synthetic route to chiral C (3)-functionalized phthalides via a Ag (I)-catalyzed allylation/transesterification sequence

R Mirabdolbaghi, T Dudding - Tetrahedron, 2013 - Elsevier

A Ag(I)-catalyzed synthesis of chiral C (3) -substituted phthalides (8a–f) via a Sakurai–Hosomi allylation/transesterification reaction is described (ee ≤86%). A notable feature of this …

Number of citations: 31 www.sciencedirect.com

An Indium-Mediated Allylative/Transesterification DFT-Directed Approach to Chiral C(3)-Functionalized Phthalides

R Mirabdolbaghi, T Dudding - Organic letters, 2012 - ACS Publications

… For instance, isopropyl 2-formylbenzoate, 1l, afforded the product in 64% ee, whereas with tert-butyl 2-formylbenzoate, 1m, no reaction occurred (Table 1, entries 12 and 13). Lastly, to …

Number of citations: 33 pubs.acs.org

A DFT Guided/Experimental Approach to Asymmetric Allylation and Phase-Transfer Catalysis

R Mirabdolbaghi - 2014 - dr.library.brocku.ca

The Dudding group is interested in the application of Density Functional Theory (DFT) in developing asymmetric methodologies, and thus the focus of this dissertation will be on the …

Number of citations: 3 dr.library.brocku.ca